Synthesis of dihydroisoquinolinone-4-methylboronic esters via domino Heck/borylation using a structurally characterized palladacycle as a catalyst †
RSC Advances Pub Date: 2022-02-28 DOI: 10.1039/D2RA00389A
Abstract
Synthesis of dihydroisoquinolinone-4-methylboronic esters from N-allylcarboxamides and B2(Pin)2 via domino Heck/borylation approach is reported. A quinoxaline-based NHC-palladacycle [Pd(C∧C:)PPh3Cl], which has been structurally characterized, is used as a catalyst. The scope of the substrate with a wide range of substituents is explored. In addition to the synthesis of title compounds, a few examples of methylboronic esters of indoline and benzofuran motifs have also been prepared using the same protocol.
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